Cas no 944317-65-1 (Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate)

Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate is a boronic ester derivative commonly employed as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group enhances stability and handling compared to free boronic acids, while the methyl ester and methoxy substituents contribute to its reactivity in further functionalization. This compound is useful for constructing biaryl or heteroaryl structures in pharmaceuticals and advanced materials. Its crystalline nature and moderate solubility in organic solvents facilitate purification and reaction conditions. Care should be taken to store it under inert conditions to prevent hydrolysis of the boronate moiety.
Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate structure
944317-65-1 structure
Product Name:Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
CAS No:944317-65-1
MF:C16H23BO5
MW:306.161825418472
CID:2093591
PubChem ID:57576289
Update Time:2025-06-09

Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
    • methyl 2-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetate
    • Methyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzeneacetate (ACI)
    • [4-Methoxy-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl]acetic acid methyl ester
    • Methyl [4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetate
    • 4-METHOXY-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-BENZENEACETIC ACID, METHYL ESTER
    • METHYL2-(4-METHOXY-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)ACETATE
    • E81635
    • CS-0132864
    • [4-methoxy-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl) -phenyl]-acetic acid methyl ester
    • [4-methoxy-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]acetic acid methyl ester
    • MB20548
    • [4-methoxy-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-acetic acid methyl ester
    • SCHEMBL137360
    • DA-00420
    • 944317-65-1
    • MNYSQPXCOWTNQR-UHFFFAOYSA-N
    • Inchi： 1S/C16H23BO5/c1-15(2)16(3,4)22-17(21-15)12-9-11(10-14(18)20-6)7-8-13(12)19-5/h7-9H,10H2,1-6H3
    • InChI Key： MNYSQPXCOWTNQR-UHFFFAOYSA-N
    • SMILES： O=C(CC1C=C(B2OC(C)(C)C(C)(C)O2)C(OC)=CC=1)OC

Computed Properties

  • Exact Mass: 306.1638540g/mol
  • Monoisotopic Mass: 306.1638540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54Ų

Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019118959-250mg
Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
 944317-65-1 95%
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Chemenu
CM135970-100mg
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Chemenu
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Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
 944317-65-1 95%
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Aaron
AR00IIUP-100mg
Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
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Aaron
AR00IIUP-250mg
Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
 944317-65-1 97%
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Aaron
AR00IIUP-1g
Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
 944317-65-1 97%
1g
 $390.00 2023-12-14
1PlusChem
1P00IIMD-100mg
Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
 944317-65-1 95%
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Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate Production Method

Production Method 1

19626-36-9 19626-36-9
73183-34-3 73183-34-3
944317-65-1 944317-65-1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,2-Dimethoxyethane ;  18 h, 110 °C
Reference
A new access to 16-membered macrocycles: synthesis of the model C-O-D ring system of vancomycin
Ghosh, Samir; Kumar, A. Sanjeev; Mehta, G. N.; Soundararajan, R., Synthesis, 2009, (19), 3322-3326

Production Method 2

124840-58-0 124840-58-0
73183-34-3 73183-34-3
944317-65-1 944317-65-1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium
Reference
Preparation of cycloalkenyl aryl derivatives as therapeutic CETP inhibitor
, World Intellectual Property Organization, , ,

Production Method 3

19626-36-9 19626-36-9
73183-34-3 73183-34-3
944317-65-1 944317-65-1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  rt → 85 °C; 16 h, 85 °C; overnight, 85 °C
Reference
Preparation of N,N-disubstituted aminoalkylbiphenyl antagonists of prostaglandin d2 receptors
, United States, , ,

Production Method 4

124840-58-0 124840-58-0
73183-34-3 73183-34-3
944317-65-1 944317-65-1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethyl sulfoxide ;  1 h, 40 °C; 1 h, 60 °C; 12 h, 80 °C
Reference
Oxazolidinone derivatives as CETP inhibitors and their preparation, pharmaceutical compositions and use in the treatment of atherosclerosis, raising HDL-cholesterol and lowering LDL-cholesterol
, World Intellectual Property Organization, , ,

Production Method 5

19626-36-9 19626-36-9
73183-34-3 73183-34-3
944317-65-1 944317-65-1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: 1,1-Bis(diphenylphosphino)ferrocene ,  Dichlorobis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  12 h, rt → 95 °C
Reference
Boron-containing compounds as Rho kinase inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 6

19626-36-9 19626-36-9
73183-34-3 73183-34-3
944317-65-1 944317-65-1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ;  24 h, 100 °C
Reference
Discovery of Potent Non-Nucleoside Inhibitors of Dengue Viral RNA-Dependent RNA Polymerase from a Fragment Hit Using Structure-Based Drug Design
Yokokawa, Fumiaki; Nilar, Shahul; Noble, Christian G.; Lim, Siew Pheng; Rao, Ranga; et al, Journal of Medicinal Chemistry, 2016, 59(8), 3935-3952

Production Method 7

19626-36-9 19626-36-9
73183-34-3 73183-34-3
944317-65-1 944317-65-1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  rt → 100 °C; 19 h, 100 °C
Reference
Preparation of imidazopyrrolidinone compounds useful for treating disorders or diseases mediated by the activity of MDM2 and/or MDM4
, World Intellectual Property Organization, , ,

Production Method 8

124840-58-0 124840-58-0
73183-34-3 73183-34-3
944317-65-1 944317-65-1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethyl sulfoxide ,  1,4-Dioxane ;  1 h, 40 °C; 1 h, 60 °C; 12 h, 80 °C
Reference
Cyclic amine-substituted oxazolidinones as CETP inhibitor and their preparation
, World Intellectual Property Organization, , ,

Production Method 9

19626-36-9 19626-36-9
73183-34-3 73183-34-3
944317-65-1 944317-65-1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  overnight, rt → 85 °C; 16 h, 85 °C; overnight, 85 °C
Reference
Preparation of biphenyl derivatives as DP2 antagonists
, World Intellectual Property Organization, , ,

Production Method 10

19626-36-9 19626-36-9
73183-34-3 73183-34-3
944317-65-1 944317-65-1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  2 h, 90 °C
Reference
Preparation of heteroalkyl biphenyl antagonists of prostaglandin D2 receptors for treating respiratory, cardiovascular, and other diseases
, World Intellectual Property Organization, , ,

Production Method 11

19626-36-9 19626-36-9
73183-34-3 73183-34-3
944317-65-1 944317-65-1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  overnight, 85 °C; overnight, 85 °C
Reference
Preparation of oxazolidone derivatives as prostaglandin D2 receptor antagonists
, World Intellectual Property Organization, , ,

Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate Raw materials

Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate Preparation Products

Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate Related Literature

944317-65-1 (Methyl 2-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate) Related Products

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